Cas no 2679808-66-1 ((2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid
• CAS No: 2679808-66-1
• MF: C₁₇H₁₈NO₈P
• MW: 395.300486087799
• CID: 5619739
• PubChem ID: 91210901
• Update Time: 2025-06-12

(2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302967
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(phosphonooxy)phenyl]propanoic acid
• 2679808-66-1
• (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid

• Inchi： 1S/C17H18NO8P/c19-16(20)15(18-17(21)25-11-13-4-2-1-3-5-13)10-12-6-8-14(9-7-12)26-27(22,23)24/h1-9,15H,10-11H2,(H,18,21)(H,19,20)(H2,22,23,24)/t15-/m0/s1
• InChI Key： YGKGFMBSKFGJHG-HNNXBMFYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.07700353g/mol
• Monoisotopic Mass: 395.07700353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid

(2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid (CAS No. 2679808-66-1): A Comprehensive Overview of Its Properties and Applications

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid, with the CAS No. 2679808-66-1, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. Its unique structural features, including a phosphonooxy group and a benzyloxycarbonylamino moiety, make it a valuable intermediate for the synthesis of bioactive compounds. This article delves into its chemical properties, potential applications, and relevance to current scientific trends.

One of the most intriguing aspects of (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid is its role in peptide synthesis and drug development. The presence of the phosphonooxy group allows it to participate in phosphorylation reactions, which are critical for modulating protein function and signal transduction pathways. Researchers are particularly interested in its potential as a protease inhibitor or as a building block for targeted therapeutics.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biologics. CAS No. 2679808-66-1 aligns with this trend, as its structural complexity enables the creation of tailored molecules for specific therapeutic targets. This has led to increased inquiries about its synthetic routes, stability, and scalability in industrial settings.

Another area of interest is the compound's potential in neurodegenerative disease research. The phosphonooxy group mimics natural phosphate esters, which are essential for cellular energy metabolism and neurotransmission. Scientists are exploring its utility in developing neuroprotective agents or enzyme modulators, addressing pressing health challenges like Alzheimer's and Parkinson's diseases.

From a technical standpoint, the (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid exhibits notable solubility in polar solvents, making it suitable for aqueous-based reactions. Its stereochemical purity (indicated by the (2S) configuration) is crucial for ensuring reproducibility in biological assays. These characteristics are frequently highlighted in patent literature and academic publications, underscoring its importance in innovation.

As the scientific community continues to explore sustainable chemistry and green synthesis, questions arise about the environmental impact of producing such complex molecules. Researchers are investigating catalytic methods and biocatalysis to optimize the synthesis of CAS No. 2679808-66-1, reducing waste and energy consumption. This aligns with broader industry goals of carbon neutrality and circular economy.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-4-(phosphonooxy)phenylpropanoic acid represents a fascinating intersection of chemistry and biology. Its CAS No. 2679808-66-1 serves as a gateway to cutting-edge research in drug discovery, enzyme engineering, and materials science. By staying attuned to emerging trends like AI-driven molecular design and high-throughput screening, scientists can unlock its full potential for future breakthroughs.